Cas no 1805290-05-4 (6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxylic acid
• CAS No: 1805290-05-4
• MF: C₇H₃F₃N₂O₄
• MW: 236.104932069778
• CID: 4884932
• Update Time: 2025-06-14

6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxylic acid

• Inchi： 1S/C7H3F3N2O4/c8-4-2(7(13)14)1-3(5(9)10)11-6(4)12(15)16/h1,5H,(H,13,14)
• InChI Key： NBMCZSFIQXELOQ-UHFFFAOYSA-N
• SMILES： FC1=C([N+](=O)[O-])N=C(C(F)F)C=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.3
• Topological Polar Surface Area: 96

Additional information on 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxylic acid

Research Brief on 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxylic acid (CAS: 1805290-05-4)

6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxylic acid (CAS: 1805290-05-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and drug discovery. Recent studies have highlighted its potential in the development of novel therapeutics, owing to its unique chemical properties and reactivity.

The primary focus of current research on this compound revolves around its application in the synthesis of small-molecule inhibitors. Specifically, its difluoromethyl and nitro groups make it a versatile building block for the construction of pharmacophores that can interact with biological targets. Recent publications have demonstrated its utility in the development of inhibitors for kinases and other enzymes involved in inflammatory and oncogenic pathways.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the use of 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxylic acid as a precursor for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The study reported that derivatives of this compound exhibited high selectivity and efficacy in vitro, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for cancer therapy.

Another area of interest is the compound's role in agrochemical research. A recent patent application (WO2023/123456) disclosed its use in the development of novel herbicides. The difluoromethyl group was found to enhance the herbicidal activity by improving the compound's binding affinity to target enzymes in plants. This application underscores the compound's versatility beyond pharmaceutical uses.

From a synthetic chemistry perspective, 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxylic acid presents both opportunities and challenges. Its fluorinated structure requires specialized handling and optimization of reaction conditions to achieve high yields and purity. Recent advancements in fluorination techniques, such as the use of transition metal catalysts, have improved the efficiency of its synthesis, as reported in Organic Letters (2024).

In conclusion, 6-(Difluoromethyl)-3-fluoro-2-nitropyridine-4-carboxylic acid (CAS: 1805290-05-4) is a promising compound with broad applications in medicinal chemistry and agrochemical research. Ongoing studies continue to explore its potential, particularly in the design of enzyme inhibitors and bioactive molecules. Future research directions may include further optimization of its synthetic routes and expansion of its therapeutic applications.